4-(4-Bromophenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine

• IUPAC Name: 4-(4-bromophenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine
• InChI: InChI=1S/C21H17BrN4/c1-14-12-15(2)26(25-14)21-23-19(16-6-4-3-5-7-16)13-20(24-21)17-8-10-18(22)11-9-17/h3-13H,1-2H3
• InChI Key: WRMIQALMXJQLRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CC(=N2)C3=CC=C(C=C3)Br)C4=CC=CC=C4)C
• Molecular Formula: C21H17BrN4
• Molecular Weight: 405.3 g/mol

Description

4-(4-Bromophenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine is a complex organic compound that belongs to the class of pyrimidines. Pyrimidines are heterocyclic aromatic organic compounds similar to pyridines and are known for their wide range of applications in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Bromophenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine typically involves multi-step organic reactions. One common method involves the condensation of 4-bromobenzaldehyde with 3,5-dimethylpyrazole in the presence of a base to form an intermediate, which is then reacted with phenylacetonitrile under acidic conditions to yield the final product. The reaction conditions often require controlled temperatures and the use of solvents like ethanol or dimethyl sulfoxide (DMSO).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(4-Bromophenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the 4-bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

4-(4-Bromophenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 4-(4-Bromophenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-Chlorophenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine
• 4-(4-Fluorophenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine
• 4-(4-Methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine

Uniqueness

4-(4-Bromophenyl)-2-(3,5-dimethylpyrazol-1-yl)-6-phenylpyrimidine is unique due to the presence of the bromine atom, which can significantly influence its reactivity and biological activity. The bromine atom can participate in halogen bonding, enhancing the compound’s ability to interact with biological targets. Additionally, the combination of the pyrazole and pyrimidine rings provides a versatile scaffold for further functionalization and optimization in drug design and materials science.